Cas no 37882-75-0 (DTT)

• Product Name: DTT
• CAS No: 37882-75-0
• MF: C₈H₄O₂S₂
• MW: 196.246159553528
• MDL: MFCD03931117
• CID: 1090193
• PubChem ID: 253662240
• Update Time: 2025-04-20

DTT Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]thiophene-2,5-dicarbaldehyde
• Thieno[3,2-b]thiophene-2,5-dicarboxaldehyde
• 2,5-diformylthieno[3,2-b]thiophene
• 2,5-thieno[3,2-b]thiophenedicarbaldehyde
• 2,5-Thieno<3,2-b>thiophendicarbaldehyd
• NSC625186
• FCH848361
• NCI60_007759
• AX8282341
• thieno [3,2-b]thiophen-2,5-dicarbaldehyde
• DTT
• CHEMBL1973737
• NSC-625186
• CS-0111137
• SCHEMBL13084791
• DB-069606
• SY051232
• SB67086
• C8H4O2S2
• DTXSID90326988
• AKOS006278659
• YSZC117
• Thieno[3,2-b]thiophene-2,5-dicarboxaldehyde, 98%
• BS-16693
• T3212
• T72389
• 37882-75-0
• MFCD03931117

• MDL： MFCD03931117
• Inchi： 1S/C8H4O2S2/c9-3-5-1-7-8(11-5)2-6(4-10)12-7/h1-4H
• InChI Key： UBKNFAFBINVTOP-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2=C1C=C(C=O)S2

Computed Properties

• Exact Mass: 195.96500
• Monoisotopic Mass: 195.96527171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6
• XLogP3: 2.3

Experimental Properties

• Melting Point: 274°C(dec.)(lit.)
• PSA: 90.62000
• LogP: 2.58780

DTT Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes